Toll-like Receptor 2 (TLR2)

Toll-like Receptor 2 (TLR2)
TLR2
Gene: TLR2ReceptorUniProt: O60603

Target Description

Toll-like Receptor 2 (TLR2) is a pattern recognition receptor crucial for innate immunity, recognizing diverse pathogen-associated molecular patterns (PAMPs) from bacteria and fungi, as well as danger-associated molecular patterns (DAMPs). Upon ligand binding, TLR2 heterodimerizes, typically with TLR1 or TLR6, initiating signaling cascades that activate NF-κB and MAPK pathways, leading to the production of pro-inflammatory cytokines. Its dysregulation is implicated in inflammatory diseases, autoimmune disorders, and cancer, making it a significant therapeutic target for immunomodulation.

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Created At2/2/2026
Updated At2/11/2026